Cas no 1806955-88-3 (3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid)

• Product Name: 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid
• CAS No: 1806955-88-3
• MF: C₁₀H₇BrF₂N₂O₂
• MW: 305.075588464737
• CID: 4878229
• Update Time: 2025-11-01

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H7BrF2N2O2/c11-3-6-1-5(2-8(16)17)7(4-14)15-9(6)10(12)13/h1,10H,2-3H2,(H,16,17)
• InChI Key： MBVUYYTYBMLYKC-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC(C#N)=C(CC(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 332
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806955-88-3): An Emerging Compound in Pharmaceutical Research

3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806955-88-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound belongs to the class of pyridine derivatives and features a bromomethyl group, a cyano group, and a difluoromethyl substituent, all of which contribute to its diverse chemical properties and biological potential.

The bromomethyl group in 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid is particularly noteworthy for its reactivity and ability to form covalent bonds with various biomolecules. This property makes it a valuable tool in the development of targeted therapies, where the compound can be designed to selectively bind to specific proteins or enzymes. Recent studies have shown that brominated compounds can exhibit potent antiviral and anticancer activities, making them attractive candidates for drug discovery.

The cyano group in this compound is another key feature that contributes to its biological activity. The cyano group is known for its ability to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. Additionally, the cyano group can participate in various chemical reactions, such as nucleophilic addition and substitution, which can be leveraged in the synthesis of more complex molecules with enhanced therapeutic properties.

The presence of a difluoromethyl substituent in 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid adds another layer of complexity to its chemical profile. Fluorinated compounds are known for their increased metabolic stability and reduced toxicity compared to their non-fluorinated counterparts. This makes them particularly suitable for use in drug development, where maintaining the stability and safety of the compound is crucial.

In terms of its applications, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid has shown promise in several areas of research. One notable application is in the field of cancer therapy. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activity of kinases such as PI3K and mTOR, which are frequently dysregulated in cancer cells.

Beyond cancer therapy, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid has also been explored for its potential antiviral properties. Recent research has highlighted its ability to inhibit viral replication by targeting specific viral enzymes or host factors that are essential for viral infection. This makes it a promising candidate for the development of broad-spectrum antiviral agents, which are urgently needed to combat emerging viral threats.

In addition to its therapeutic potential, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to investigate the function of specific proteins or pathways within cells. By using this compound as a probe, researchers can gain valuable insights into the mechanisms underlying various diseases and develop more effective therapeutic strategies.

The synthesis of 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid involves several steps that require careful optimization to achieve high yields and purity. One common approach involves the sequential introduction of the bromomethyl, cyano, and difluoromethyl groups onto a pyridine scaffold. The choice of reagents and reaction conditions is critical for ensuring the successful synthesis of this complex molecule.

In conclusion, 3-(Bromomethyl)-6-cyano-2-(difluoromethyl)pyridine-5-acetic acid (CAS No. 1806955-88-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, featuring a bromomethyl group, a cyano group, and a difluoromethyl substituent, endows it with diverse biological activities and makes it an attractive candidate for drug discovery. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.